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Compound of Interest

Compound Name:
3-(Triethoxysilyl)propyl

methacrylate

Cat. No.: B1208842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 3-(Triethoxysilyl)propyl methacrylate (CAS No. 21142-29-0). The information

is intended to equip laboratory personnel with the knowledge necessary to handle this chemical

safely and effectively.

Chemical and Physical Properties
3-(Triethoxysilyl)propyl methacrylate is a versatile organosilane coupling agent. Its

bifunctional nature, containing a methacrylate group and hydrolyzable ethoxysilyl groups,

allows it to act as a bridge between organic polymers and inorganic surfaces. It is a clear to

straw-colored liquid with a mild odor.[1]

Table 1: Physical and Chemical Properties of 3-(Triethoxysilyl)propyl methacrylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1208842?utm_src=pdf-interest
https://www.benchchem.com/product/b1208842?utm_src=pdf-body
https://www.benchchem.com/product/b1208842?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Triethoxysilyl_propyl-methacrylate
https://www.benchchem.com/product/b1208842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 21142-29-0 [1]

Molecular Formula C13H26O5Si [1]

Molecular Weight 290.43 g/mol [1]

Appearance Clear to straw-colored liquid [1]

Odor Mild [1]

Boiling Point 130 °C at 760 mmHg [2]

Flash Point 128 °C [2]

Storage Temperature 4°C, stored under nitrogen [2]

Hazard Identification and Toxicology
3-(Triethoxysilyl)propyl methacrylate is classified as a skin and eye irritant.[3] Upon contact

with water or moisture, it can evolve ethanol.[3] It may also cause delayed contact dermatitis

and is considered a skin sensitizer.[1]

Table 2: Toxicological Data for 3-(Triethoxysilyl)propyl methacrylate

Test Species Route Result Reference

Skin

Corrosion/Irritatio

n

- -
Causes skin

irritation

Serious Eye

Damage/Irritation
- -

Causes serious

eye irritation

Skin

Sensitization
- -

May cause an

allergic skin

reaction

[1]

Note: Specific quantitative toxicity data such as LD50 and LC50 values for 3-
(Triethoxysilyl)propyl methacrylate are not readily available in the public domain. The
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toxicological information is primarily based on its irritant and sensitizing properties.

Handling Precautions and Personal Protective
Equipment (PPE)
Proper handling procedures are crucial to minimize exposure and ensure a safe working

environment.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. The

following are general recommendations:

Eye and Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat.

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a

NIOSH-approved respirator with an organic vapor cartridge.
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Start: Handling Chemical

Assess Risk of Exposure

Work in a Chemical Fume Hood

Select Appropriate PPE

Wear Chemical Safety Goggles / Face Shield Wear Chemical-Resistant Gloves & Lab Coat Use NIOSH-Approved Respirator (if needed)

Proceed with Experiment

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow.

Storage and Incompatibility
Store in a cool, dry, well-ventilated area away from sources of ignition.

Keep containers tightly closed to prevent contact with moisture, which can cause the

material to hydrolyze, releasing ethanol.[3]

Store under an inert atmosphere, such as nitrogen, is recommended.[2]

Incompatible Materials: Avoid contact with water, strong oxidizing agents, strong acids, and

strong bases.
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Emergency Procedures
First Aid Measures
Table 3: First Aid Measures

Exposure Route First Aid Procedure Reference

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

[4]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Get medical attention if

irritation develops or persists.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Get

medical attention.

[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: In a fire, hazardous decomposition products such as carbon monoxide,

carbon dioxide, and silicon oxides may be produced.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (see Section 3.2). Ensure adequate ventilation.

Environmental Precautions: Prevent spills from entering drains or waterways.

Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, labeled container for disposal.

Experimental Protocols
3-(Triethoxysilyl)propyl methacrylate is commonly used for the surface modification of

inorganic substrates to improve adhesion to organic polymers. Below is a general protocol for

the functionalization of a glass surface.

General Protocol for Glass Surface Functionalization
This protocol outlines the basic steps for preparing a glass substrate and applying 3-
(Triethoxysilyl)propyl methacrylate to create a reactive surface for further polymerization.
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Start: Surface Functionalization

1. Clean Glass Substrate
(e.g., with piranha solution or plasma)

2. Prepare Silane Solution
(e.g., in ethanol/water with acid catalyst)

3. Apply Silane Solution to Substrate
(e.g., by immersion or spin-coating)

4. Allow Reaction to Proceed
(Time and temperature dependent)

5. Rinse Substrate
(to remove excess silane)

6. Cure the Silane Layer
(e.g., by heating in an oven)

End: Functionalized Surface

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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